Cas no 1396632-59-9 (5-oxo-N-[2-(trifluoromethoxy)phenyl]-1,4-thiazepane-3-carboxamide)

• Product Name: 5-oxo-N-[2-(trifluoromethoxy)phenyl]-1,4-thiazepane-3-carboxamide
• CAS No: 1396632-59-9
• MF: C₁₃H₁₃F₃N₂O₃S
• MW: 334.314132452011
• CID: 5400555
• PubChem ID: 71798110
• Update Time: 2025-08-05

5-oxo-N-[2-(trifluoromethoxy)phenyl]-1,4-thiazepane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-oxo-N-[2-(trifluoromethoxy)phenyl]-1,4-thiazepane-3-carboxamide
• AKOS024549102
• 1396632-59-9
• F6350-0240
• VU0544478-1
• 5-oxo-N-(2-(trifluoromethoxy)phenyl)-1,4-thiazepane-3-carboxamide

• Inchi： 1S/C13H13F3N2O3S/c14-13(15,16)21-10-4-2-1-3-8(10)18-12(20)9-7-22-6-5-11(19)17-9/h1-4,9H,5-7H2,(H,17,19)(H,18,20)
• InChI Key： JETLOUNBLGCFHO-UHFFFAOYSA-N
• SMILES： S1CCC(NC(C(NC2C=CC=CC=2OC(F)(F)F)=O)C1)=O

Computed Properties

• Exact Mass: 334.05989794g/mol
• Monoisotopic Mass: 334.05989794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-oxo-N-[2-(trifluoromethoxy)phenyl]-1,4-thiazepane-3-carboxamide

5-Oxo-N-[2-(Trifluoromethoxy)Phenyl]-1,4-Thiazepane-3-Carboxamide (CAS No: 1396632-59-9)

The compound 5-Oxo-N-[2-(Trifluoromethoxy)Phenyl]-1,4-Thiazepane-3-Carboxamide, identified by the CAS number 1396632-59-9, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazepane derivatives, which have been extensively studied for their unique chemical properties and biological activities.

The molecular structure of this compound is characterized by a thiazepane ring system, which is a seven-membered ring containing sulfur and nitrogen atoms. The presence of the trifluoromethoxy group attached to the phenyl ring introduces significant electron-withdrawing effects, enhancing the compound's stability and reactivity in various chemical reactions. Additionally, the oxo group at position 5 and the carboxamide group at position 3 contribute to its versatile functional properties.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of new therapeutic agents targeting specific biological pathways. The thiazepane ring system has been shown to exhibit promising activity in modulating enzyme function and receptor interactions, making it a valuable candidate for further exploration in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. The incorporation of the trifluoromethoxy phenyl group requires careful control of reaction conditions to ensure high yields and purity.

The application of this compound extends beyond pharmaceuticals; it has also shown promise in agrochemicals and materials science. Its ability to act as a precursor for more complex molecular architectures makes it an essential building block in modern organic synthesis.

In conclusion, 5-Oxo-N-[2-(Trifluoromethoxy)Phenyl]-1,4-Thiazepane-3-Carboxamide (CAS No: 1396632-59-9) represents a cutting-edge advancement in organic chemistry with wide-ranging applications across multiple disciplines.